Technical Analysis: C₁₆H₁₂Cl₂O₃ Scaffolds in Drug Development
Technical Analysis: C₁₆H₁₂Cl₂O₃ Scaffolds in Drug Development
The following technical guide provides an in-depth analysis of compounds with the molecular formula C₁₆H₁₂Cl₂O₃ , with a specific focus on Clofenoxyde and related dichlorinated scaffolds used in medicinal chemistry.
Formula: C₁₆H₁₂Cl₂O₃ Molecular Weight: 323.17 g/mol Primary Application: Antimicrobial Agents & Synthetic Intermediates[1]
Executive Technical Summary
The molecular formula C₁₆H₁₂Cl₂O₃ represents a specific chemical space often utilized in the development of antimicrobial agents and flavonoid-based enzyme inhibitors.[1] While multiple isomers exist, the most pharmacologically relevant entity is Clofenoxyde (Bis[4-(chloroacetyl)phenyl] ether), an antifungal and antibacterial agent.
For researchers, this formula presents a balance of lipophilicity (due to the aromatic rings and chlorine substituents) and reactivity (via the alpha-chloro ketone or ether linkages), making it a versatile scaffold for "Click Chemistry" and fragment-based drug design (FBDD).
Quantitative Physicochemical Profile
| Property | Value | Unit | Computational Basis |
| Molecular Weight | 323.17 | g/mol | Standard Atomic Weights |
| Monoisotopic Mass | 322.0163 | Da | |
| Heavy Atom Count | 21 | - | Non-hydrogen atoms |
| Rotatable Bonds | 4–6 | - | Structure dependent (High flexibility in ether linkers) |
| Est.[1][2] LogP | 3.5 – 4.2 | - | High Lipophilicity (Clofenoxyde) |
| H-Bond Acceptors | 3 | - | Carbonyl/Ether oxygens |
Primary Compound Analysis: Clofenoxyde
IUPAC Name: 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone CAS Registry: 10556-23-7 (Generic/Isomer dependent)[1]
Clofenoxyde is a bis-alkylating agent.[1] Its mechanism of action typically involves the alkylation of nucleophilic residues (cysteine thiols or histidine imidazoles) in essential microbial enzymes, leading to irreversible inhibition.
Structural Mechanism & Reactivity
The molecule consists of two phenyl rings linked by an ether oxygen, with each ring para-substituted by a chloroacetyl group.[1]
-
Ether Linkage: Provides rotational flexibility, allowing the molecule to span binding pockets.[1]
-
-Haloketone Moiety: This is the "warhead."[1] The carbon adjacent to the chlorine is highly electrophilic (
susceptible).[1] It reacts rapidly with biological nucleophiles.[1]
Synthesis Pathway (Friedel-Crafts Bis-Acylation)
The most robust synthesis involves the double Friedel-Crafts acylation of diphenyl ether.[1] This method is preferred for its high atom economy and scalability.[1]
Reaction Logic:
-
Substrate: Diphenyl ether (electron-rich aromatic system).[1]
-
Reagent: Chloroacetyl chloride (electrophile).[1]
-
Catalyst: Aluminum Chloride (
, Lewis Acid).[1] -
Regioselectivity: The ether oxygen is an ortho/para director.[1] Due to steric hindrance at the ortho position, the para substitution is heavily favored, yielding the symmetric 4,4'-isomer.
Visualization: Synthetic Pathway
Figure 1: The stepwise electrophilic aromatic substitution pathway converting diphenyl ether to Clofenoxyde.
Experimental Protocol: Synthesis of C₁₆H₁₂Cl₂O₃ (Clofenoxyde)
Objective: Synthesize 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone via Friedel-Crafts acylation.
Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive.[1]
Materials
-
Diphenyl ether (17.0 g, 0.1 mol)
-
Chloroacetyl chloride (28.2 g, 0.25 mol) [Excess ensures bis-acylation]
-
Aluminum chloride, anhydrous (33.4 g, 0.25 mol)
-
Carbon disulfide (
) or Dichloromethane (DCM) [Solvent] -
Ice/HCl mixture (Quenching)
Step-by-Step Methodology
-
Catalyst Preparation:
-
In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and drying tube (
), suspend 33.4 g of anhydrous in 100 mL of dry (or DCM). -
Note: Ensure the system is strictly anhydrous to prevent catalyst deactivation.[1]
-
-
Reagent Addition:
-
Mix diphenyl ether (17.0 g) and chloroacetyl chloride (28.2 g) in a separate flask.
-
Add this mixture dropwise to the stirred
suspension over 45 minutes. -
Observation: Evolution of HCl gas will occur (trap with NaOH scrubber).[1] The mixture will turn dark red/brown (formation of the acylium ion complex).
-
-
Reaction Phase:
-
Quenching & Isolation:
-
Cool the reaction mixture to 0°C.
-
Critical Step: Pour the reaction mass slowly onto 300g of crushed ice mixed with 50 mL concentrated HCl. This decomposes the aluminum complex.[1]
-
Phase Separation: If using DCM, separate the organic layer.[1] If using
, distill off the solvent or separate.[1] -
Wash the organic layer with water (
mL), 5% ( mL), and brine.
-
-
Purification:
Secondary Chemical Space: Dichlorinated Flavonoids
While Clofenoxyde is the direct linear isomer, the formula C₁₆H₁₂Cl₂O₃ also maps to Dichlorinated Methoxyflavones . These are critical in cancer research as kinase inhibitors.[1]
-
Scaffold: 2-phenylchromen-4-one (Flavone core).[1]
-
Substituents: To match C₁₆H₁₂Cl₂O₃:
Comparative Workflow: Linear vs. Cyclic Isomers
The following diagram illustrates how the same atomic inputs diverge into different pharmacological classes based on synthetic strategy.
Figure 2: Structural divergence of the C16H12Cl2O3 formula into distinct pharmacological classes.
References
-
National Center for Advancing Translational Sciences (NCATS). Clofenoxyde (Inxight Drugs).[1][3] Retrieved from [Link]
-
PubChem. Compound Summary: Clofenoxyde (C16H12Cl2O3).[1][3] National Library of Medicine.[1] Retrieved from [Link]
-
Indofine Chemical Company. Flavonoids & Coumarins Catalog (C16H12Cl2O3 Derivatives).[1][4] Retrieved from [Link]
